Cas no 2171682-12-3 (1-2-(aminomethyl)phenylazetidine-2-carboxamide)

• Product Name: 1-2-(aminomethyl)phenylazetidine-2-carboxamide
• CAS No: 2171682-12-3
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5934605
• PubChem ID: 165844372
• Update Time: 2025-10-29

1-2-(aminomethyl)phenylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-(aminomethyl)phenylazetidine-2-carboxamide
• 1-[2-(aminomethyl)phenyl]azetidine-2-carboxamide
• 2171682-12-3
• EN300-1281574

• Inchi： 1S/C11H15N3O/c12-7-8-3-1-2-4-9(8)14-6-5-10(14)11(13)15/h1-4,10H,5-7,12H2,(H2,13,15)
• InChI Key： BXRUMZXKKNVUJG-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1C=CC=CC=1CN)N

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-2-(aminomethyl)phenylazetidine-2-carboxamide

Introduction to 1-2-(Aminomethyl)phenylazetidine-2-carboxamide (CAS No. 2171682-12-3)

1-2-(Aminomethyl)phenylazetidine-2-carboxamide, with the CAS number 2171682-12-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The unique structural features of 1-2-(aminomethyl)phenylazetidine-2-carboxamide make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 1-2-(aminomethyl)phenylazetidine-2-carboxamide consists of an azetidine ring substituted with an aminomethyl group and a phenylcarboxamide moiety. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The azetidine ring, being a rigid structure, provides conformational constraints that can enhance the compound's binding affinity to target proteins. The aminomethyl group, on the other hand, can participate in hydrogen bonding interactions, while the phenylcarboxamide moiety can engage in π-stacking and hydrophobic interactions.

Recent studies have highlighted the potential of 1-2-(aminomethyl)phenylazetidine-2-carboxamide in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-2-(aminomethyl)phenylazetidine-2-carboxamide could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 1-2-(aminomethyl)phenylazetidine-2-carboxamide has shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress and apoptosis by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These neuroprotective effects make it a potential candidate for the treatment of conditions like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-2-(aminomethyl)phenylazetidine-2-carboxamide have also been extensively studied. Research indicates that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which is essential for its development as an oral therapeutic agent. Furthermore, preclinical studies have shown that it exhibits low toxicity and minimal side effects, making it a safe candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-2-(aminomethyl)phenylazetidine-2-carboxamide. Early results from phase I trials have been promising, with no significant adverse events reported. The compound is being tested in phase II trials for various indications, including inflammatory diseases and neurodegenerative disorders. These trials aim to provide more comprehensive data on its therapeutic potential and to identify optimal dosing regimens.

The synthetic route for preparing 1-2-(aminomethyl)phenylazetidine-2-carboxamide has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the azetidine ring through ring-closing metathesis (RCM) and subsequent functionalization to introduce the aminomethyl and phenylcarboxamide groups. Advanced synthetic techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to improve efficiency and reduce environmental impact.

In conclusion, 1-2-(aminomethyl)phenylazetidine-2-carboxamide (CAS No. 2171682-12-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing clinical trials will provide valuable insights into its safety and efficacy, paving the way for its potential use in treating various diseases.